N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine

• IUPAC Name: 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino]-4-methylpentanoic acid
• InChI: InChI=1S/C14H19N3O2S/c1-7(2)5-10(14(18)19)17-12-11-8(3)9(4)20-13(11)16-6-15-12/h6-7,10H,5H2,1-4H3,(H,18,19)(H,15,16,17)
• InChI Key: UJWOZGROTIHBMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC(CC(C)C)C(=O)O)C
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine, also known as ML-18, is a chemical compound that has been investigated for its potential use in scientific research. It belongs to a class of compounds known as thienopyrimidines, which have been found to have various biological activities.

Mechanism of Action

The mechanism of action of N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine involves its binding to the sigma-2 receptor, which leads to the activation of various signaling pathways. It has been found to modulate the activity of ion channels and regulate the release of neurotransmitters, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine has several advantages for lab experiments, including its high affinity for the sigma-2 receptor and its neuroprotective effects. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the investigation of N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine, including:
1. Further studies on its neuroprotective effects and potential therapeutic applications for neurodegenerative diseases.
2. Investigation of its anti-inflammatory effects and potential applications in the treatment of inflammatory diseases.
3. Development of more efficient synthesis methods to increase yield and purity.
4. Investigation of its potential use as a diagnostic tool for the sigma-2 receptor.
5. Investigation of its potential use in combination with other compounds for enhanced therapeutic effects.
In conclusion, N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine is a promising compound that has been investigated for its potential use in scientific research, particularly in the field of neuroscience. Its high affinity for the sigma-2 receptor and its neuroprotective effects make it a potential candidate for the treatment of neurodegenerative diseases. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine has been investigated for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-2 receptor, which is involved in various cellular processes, including apoptosis, cell proliferation, and differentiation. N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)leucine has been shown to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases.